Cas no 883727-40-0 (Benzenamine,3-methoxy-N-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Benzenamine,3-methoxy-N-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 883727-40-0
• MF: C₁₉H₂₄BNO₃
• MW: 325.209765434265
• CID: 1927108
• PubChem ID: 53425788
• Update Time: 2025-04-21

Benzenamine,3-methoxy-N-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-methoxy-N-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 3-methoxy-N-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• DTXCID60649732
• 883727-40-0
• DTXSID20698983
• starbld0019112

• Inchi： 1S/C19H24BNO3/c1-18(2)19(3,4)24-20(23-18)14-11-16(13-17(12-14)22-5)21-15-9-7-6-8-10-15/h6-13,21H,1-5H3
• InChI Key： QITYDEVNCSHYJD-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C=C(C=2)NC2C=CC=CC=2)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 325.1849238Da
• Monoisotopic Mass: 325.1849238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.7Ų